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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099

Introduction

Reactive dyes are a class of colored organic compounds that form a covalent bond with the
fiber, becoming an integral part of it.[1] This chemical bonding results in excellent wash
fastness and vibrant shades, making reactive dyes a popular choice for dyeing cellulosic fibers
like cotton.[1][2] Reactive Black 1 is a vinyl sulfone-based reactive dye used to achieve deep,
rich black shades on cotton fabrics with good fastness properties.[3] The dyeing process
involves three key stages: exhaustion of the dye onto the fiber, fixation of the dye to the fiber in
the presence of an alkali, and a final wash-off to remove any unfixed dye.[1][4]

Mechanism of Dyeing

The dyeing of cotton with Reactive Black 1 involves the formation of a covalent bond between
the reactive group of the dye and the hydroxyl (-OH) groups of the cellulose in the cotton fiber.
[1][2] This reaction is typically carried out under alkaline conditions and at elevated
temperatures. The process begins with the adsorption of dye molecules onto the fiber surface,
a step facilitated by the addition of an electrolyte like sodium chloride or Glauber's salt, which
helps to overcome the natural repulsion between the anionic dye and the negatively charged
cotton fiber in water.[2][5] Following this exhaustion phase, an alkali such as soda ash is
introduced to raise the pH of the dyebath. This high pH catalyzes the chemical reaction
between the dye's reactive group and the cotton's hydroxyl groups, leading to the formation of
a stable, covalent dye-fiber bond.[2][4]

Key Parameters in the Dyeing Process
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Several parameters critically influence the success of the dyeing process:

Temperature: Reactive Black 1, being a hot brand reactive dye, requires higher
temperatures (typically 60-90°C) for optimal fixation.[1][3][6]

e pH: An alkaline pH (typically 10-12.5) is essential for the fixation reaction.[2][7] This is
achieved by adding alkali like soda ash (sodium carbonate).

» Electrolyte Concentration: The amount of salt used depends on the desired depth of shade.
For deep shades like black, a higher salt concentration is required to promote dye
exhaustion.[2][8]

» Liquor Ratio: This is the ratio of the weight of the dye liquor to the weight of the fabric. A
lower liquor ratio can lead to higher dye fixation and reduced water consumption.[3][9]

» Dyeing Time: Sufficient time must be allowed for both the exhaustion and fixation phases to
ensure even and deep dyeing.[3]

Experimental Protocol

This protocol details the procedure for dyeing a 100g sample of pre-scoured and bleached
cotton fabric with Reactive Black 1 to achieve a deep black shade.

1. Materials and Reagents

e 1009 pre-scoured and bleached cotton fabric

» Reactive Black 1 dye

e Sodium chloride (NaCl) or Glauber's salt (Na2S0a)
¢ Soda ash (NazCO:s)

o Acetic acid (CHsCOOH)

» Non-ionic soaping agent

¢ Distilled water
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Laboratory dyeing machine or a stainless steel beaker with a stirrer and heating
arrangement

. Preparation of Solutions

Dye Solution: Prepare a stock solution of Reactive Black 1. For a 2% shade, weigh 2g of
Reactive Black 1 dye powder, make a paste with a small amount of cold water, and then
dissolve it in hot water (around 80°C) to make a final volume of 200mL.[10]

Salt Solution: Prepare a concentrated solution of sodium chloride or Glauber's salt.
Alkali Solution: Prepare a solution of soda ash.
. Dyeing Procedure

Set the dyebath with the required amount of water according to the chosen liquor ratio (e.g.,
1:10, which would be 1 liter for 100g of fabric).[7][11]

Start the dyeing process at a temperature of 40-50°C.[6][10]

Add the pre-wetted cotton fabric to the dyebath and run for 5-10 minutes to ensure even
wetting.

Add the prepared dye solution to the dyebath and continue running for 10-15 minutes to
allow for even distribution of the dye.[8][10]

Gradually add the required amount of salt in two to three portions over 15-20 minutes. This
helps in the uniform exhaustion of the dye onto the fabric.[6][10]

Raise the temperature of the dyebath to the optimal fixation temperature, typically 80-90°C,
over 30 minutes.[3][6]

Run the fabric at this temperature for another 20-30 minutes to ensure maximum dye
exhaustion.

Add the pre-dissolved soda ash to the dyebath in two portions over 10-15 minutes. This will
initiate the fixation process.
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Continue the dyeing at 80-90°C for another 45-60 minutes for complete fixation of the dye.[6]
After the fixation period, drain the dyebath.
. Post-Dyeing Wash-off

Rinse: Rinse the dyed fabric thoroughly with cold water to remove loose dye from the
surface.[8]

Hot Wash: Wash the fabric in hot water.

Soaping: Treat the fabric in a bath containing a non-ionic soaping agent (e.g., 1-2 g/L) at or
near boiling temperature for 10-15 minutes. This step is crucial to remove any unfixed or
hydrolyzed dye, which in turn improves the wash fastness of the dyed fabric.[5][7]

Rinse: Rinse the fabric again with hot water followed by cold water until the water runs clear.

[8]

Neutralization (Optional): A final rinse with a dilute solution of acetic acid can be done to
neutralize any residual alkali.

Drying: Squeeze the excess water from the fabric and dry it in a dryer or by air drying.

Data Presentation

Table 1. Quantitative Parameters for Dyeing Cotton with Reactive Black 1 (Deep Shade)
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Parameter Value Unit Notes

"owf" stands for "on

) the weight of fabric".
Dye (Reactive Black

1 2-4 % (owf) Higher percentage for

deeper shades.[12]
[13]

Ratio of the volume of
dye liquor to the
weight of the fabric.[3]

[7]

Liquor Ratio 1:10-1:20 -

Higher concentrations

are needed for dark
Salt (NaCl or Na2SO4) 60 - 80 g/L o

shades to aid in dye

exhaustion.[7][10]

Used as the fixing
Alkali (Soda Ash, agent to create
15-20 g/L , N
Naz2COs3) alkaline conditions.[3]

[10]

Temperature at which
40 - 50 °C the fabric and dye are
introduced.[10]

Initial Dyeing

Temperature

Optimal temperature
o for the reaction
Fixation Temperature 80 -90 °C
between the hot brand

dye and cotton.[3][6]

Includes time for
) ] ) exhaustion, salt and
Total Dyeing Time 90 - 120 minutes ) N
alkali addition, and

fixation.[12]

High temperature is
. required for effective
Soaping Temperature 90 - 100 °C i
removal of unfixed

dye.[5]
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Soaping Agent 1-2 g/L Non-ionic detergent.

Mandatory Visualization
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Caption: Experimental workflow for dyeing cotton with Reactive Black 1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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